Cas no 87450-10-0 (Propargyl-PEG4-alcohol)

Propargyl-PEG4-alcohol structure

Product Name:Propargyl-PEG4-alcohol

CAS No:87450-10-0

MF:C₁₁H₂₀O₅

MW:232.273504257202

MDL:MFCD22201537

CID:2094881

PubChem ID:15917060

Update Time:2024-12-09

Propargyl-PEG4-alcohol Chemical and Physical Properties

Names and Identifiers

- Propargyl-PEG5-alcohol
- 2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethanol
- HO-PEG4-Propyne
- Propargyl-PEG4-alcohol
- 15-Hydroxy-4,7,10,13-tetraoxapentadec-1-yne
- 2-[2-[2-[2-[(Prop-2-ynyl)oxy]ethoxy]ethoxy]ethoxy]ethanol
- O-Propargyltetraethylene glycol
- Propargyl tetraethylene Glycol
- Tetraethylene glycol monopropargyl ether
- Tetraethylene glycol propargyl ether
- 3,6,9,12-Tetraoxapentadec-14-yn-1-ol
- DA-57091
- 2-(2-(2-(2-(prop-2-ynyloxy)ethoxy)ethoxy)ethoxy)ethanol
- SY269373
- HC inverted exclamation markOC-CH2-PEG4-OH
- LCZC488
- DTXSID40579528
- Propyne-PEG4-OH
- BP-20648
- WQMJFCWQBPUZCK-UHFFFAOYSA-N
- Propargyl-PEG4-OH
- CS-0113517
- H11023
- AKOS030629979
- HC identical withC-CH2-PEG4-OH
- ZB0949
- 87450-10-0
- HY-133229
- SCHEMBL40247
- BS-24020
- EN300-7373223
- MFCD22201537
- MDL： MFCD22201537
- Inchi： 1S/C11H20O5/c1-2-4-13-6-8-15-10-11-16-9-7-14-5-3-12/h1,12H,3-11H2
- InChI Key： WQMJFCWQBPUZCK-UHFFFAOYSA-N
- SMILES： C#CCOCCOCCOCCOCCO

Computed Properties

Exact Mass: 232.13107373 g/mol
Monoisotopic Mass: 232.13107373 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 12
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 232.27
XLogP3: -0.9
Topological Polar Surface Area: 57.2Å²

Propargyl-PEG4-alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20648-1g	Propargyl-PEG5-alcohol	87450-10-0	98%	1g	5343CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20648-5g	Propargyl-PEG5-alcohol	87450-10-0	98%	5g	15960CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20648-250mg	Propargyl-PEG5-alcohol	87450-10-0	98%	250mg	3135CNY	2021-05-07
S e l l e c k ZHONG GUO	S1411-100mg	Propargyl-PEG4-alcohol	87450-10-0		100mg	￥1370.92	2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20648-1g	Propargyl-PEG4-alcohol	87450-10-0	98%	1g	5343.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20648-5g	Propargyl-PEG4-alcohol	87450-10-0	98%	5g	15960.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20648-250mg	Propargyl-PEG4-alcohol	87450-10-0	98%	250mg	3135.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SA338-50mg	Propargyl-PEG4-alcohol	87450-10-0	96%	50mg	135.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SA338-1g	Propargyl-PEG4-alcohol	87450-10-0	96%	1g	1041.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SA338-200mg	Propargyl-PEG4-alcohol	87450-10-0	96%	200mg	297.0CNY	2021-07-14

Propargyl-PEG4-alcohol Production Method

Production Method 1

1574267-61-0

87450-10-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 30 min, rt
1.2 Solvents: Dimethylformamide ; rt; 12 h, rt
1.3 Reagents: Sulfuric acid Solvents: Tetrahydrofuran , Water ; 1 h, reflux
1.4 Reagents: Sodium bicarbonate Solvents: Water

Reference

Highly Efficient Synthesis of Monodisperse Poly(ethylene glycols) and Derivatives through Macrocyclization of Oligo(ethylene glycols)

Zhang, Hua; et al, Angewandte Chemie, 2015, 54(12), 3763-3767

Production Method 2

112-60-7

106-96-7

87450-10-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: 1,4-Dioxane ; 0 °C; 20 min, 0 °C
1.2 Solvents: Toluene , 1,4-Dioxane ; 1 h; 3 h, 25 °C
1.3 Reagents: Water ; 25 °C; 20 min, 25 °C

Reference

Synthesis of Two-Photon Active Tricomponent Fluorescent Probe for Distinguishment of Biotin Receptor Positive and Negative Cells and Imaging 3D-Spheroid

Pal, Kaushik; et al, Organic Letters, 2018, 20(20), 6425-6429

Production Method 3

112-60-7

6165-75-9

87450-10-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ; 3 h, reflux

Reference

Chloride anion triggered motion in a bis-imidazolium rotaxane

Serpell, Christopher J.; et al, Dalton Transactions, 2011, 40(45), 12052-12055

Production Method 4

112-60-7

106-96-7

87450-10-0

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 23 °C

Reference

Mimicking Biological Membranes with Programmable Glycan Ligands Self-Assembled from Amphiphilic Janus Glycodendrimers

Zhang, Shaodong; et al, Angewandte Chemie, 2014, 53(41), 10899-10903

Production Method 5

112-60-7

624-65-7

87450-10-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 1 h, cooled
1.2 cooled; 20 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

Convergent synthesis and characterization of dumbbell type dendritic materials by click chemistry

Sung, Sae Reum; et al, Bulletin of the Korean Chemical Society, 2011, 32(11), 3933-3940

Production Method 6

112-60-7

624-65-7

87450-10-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 60 min, rt; rt → 0 °C
1.2 20 min, 0 °C; 0 °C → rt; 2 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Enzymatic transhalogenation of dendritic RGD peptide constructs with the fluorinase

Thompson, Stephen; et al, Organic & Biomolecular Chemistry, 2016, 14(11), 3120-3129

Production Method 7

106-96-7

4792-15-8

87450-10-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Toluene , Tetrahydrofuran ; -20 °C; overnight, rt

Reference

Development of PDT/PET Theranostics: Synthesis and Biological Evaluation of an 18F-Radiolabeled Water-Soluble Porphyrin

Entract, Guy M.; et al, Molecular Pharmaceutics, 2015, 12(12), 4414-4423

Production Method 8

112-60-7

16156-58-4

87450-10-0

Reaction Conditions

1.1 Reagents: Sodium Solvents: Tetrahydrofuran ; 0 °C; 12 h, rt

Reference

Site-Specific Functionalization of Hyperbranched Polymers Using "Click" Chemistry

Saha, Animesh; et al, Macromolecules (Washington, 2009, 42(12), 4028-4037

Production Method 9

1574267-56-3

87450-10-0

Reaction Conditions

1.1 Reagents: Sodium periodate Catalysts: Ruthenium trichloride Solvents: Carbon tetrachloride , Acetonitrile , Water ; 0 °C; 1 h, 0 °C
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 30 min, rt
2.2 Solvents: Dimethylformamide ; rt; 12 h, rt
2.3 Reagents: Sulfuric acid Solvents: Tetrahydrofuran , Water ; 1 h, reflux
2.4 Reagents: Sodium bicarbonate Solvents: Water

Reference

Highly Efficient Synthesis of Monodisperse Poly(ethylene glycols) and Derivatives through Macrocyclization of Oligo(ethylene glycols)

Zhang, Hua; et al, Angewandte Chemie, 2015, 54(12), 3763-3767

Production Method 10

112-60-7

87450-10-0

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Thionyl chloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 1 h, 0 °C; 1 h, 0 °C
1.2 Reagents: Sodium chloride Solvents: Water ; < rt
2.1 Reagents: Sodium periodate Catalysts: Ruthenium trichloride Solvents: Carbon tetrachloride , Acetonitrile , Water ; 0 °C; 1 h, 0 °C
3.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 30 min, rt
3.2 Solvents: Dimethylformamide ; rt; 12 h, rt
3.3 Reagents: Sulfuric acid Solvents: Tetrahydrofuran , Water ; 1 h, reflux
3.4 Reagents: Sodium bicarbonate Solvents: Water

Reference

Highly Efficient Synthesis of Monodisperse Poly(ethylene glycols) and Derivatives through Macrocyclization of Oligo(ethylene glycols)

Zhang, Hua; et al, Angewandte Chemie, 2015, 54(12), 3763-3767